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A Technical Guide to the Chemical Properties and Structure of Sodium Perborate (Perboric
Acid, Sodium Salt)

Introduction

Sodium perborate, the sodium salt of perboric acid, is a significant inorganic chemical
compound valued for its role as a stable, solid source of active oxygen.[1] Commonly available
in monohydrate (NaBOs-H20) and tetrahydrate (NaBOs-4H20) forms, it is not a simple adduct
of hydrogen peroxide but possesses a unique dimeric peroxoborate structure.[1][2] Upon
dissolution in water, it hydrolyzes to release hydrogen peroxide and borate, making it a
versatile oxidizing agent.[3][4] This property underpins its extensive use in pharmaceuticals,
drug delivery systems, and clinical settings as a disinfectant, antiseptic, and bleaching agent.[1]
[3] For researchers, scientists, and drug development professionals, a thorough understanding
of its chemical structure, properties, and reaction mechanisms is crucial for leveraging its
capabilities in formulation, organic synthesis, and antimicrobial applications.

Chemical Structure and Composition

Contrary to the simplistic formula NaBOs-nHz0, the fundamental structural unit of sodium
perborate is the dimeric dianion, [B204(OH)4]2~.[1][4] This anion features a six-membered ring
with a chair conformation, where two boron atoms are bridged by two peroxide (-O-O-) groups.
[2] Each boron atom is further bonded to two hydroxyl (-OH) groups.[1]
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The common commercial forms are often referred to by historical names based on an assumed
NaBOs anhydrous formula. The true hexahydrate ([Na*]2[B204(OH)4]2~-6H20) is known as the
"tetrahydrate” (NaBOs3-4H20), while the anhydrous form ([Na*]z[B204(OH)4]2") is called the
"monohydrate” (NaBOs-H20).[1] The monohydrate form exhibits higher thermal stability and a

faster dissolution rate in water.[1]

Figure 1: Dimeric Anion Structure of Peroxoborate.

Physicochemical Properties

The quantitative properties of the commercially significant monohydrate and tetrahydrate forms

of sodium perborate are summarized below.

Sodium Perborate

Sodium Perborate

Property References
Monohydrate Tetrahydrate
NaBOs-H20 NaBOs3-4H20

) (common) (common)

Chemical Formula [1][3]
Naz[B204(0OH)4] Naz[B204(0OH)4]-6H20
(correct) (correct)

Molar Mass 99.815 g/mol 153.86 g/mol [1]
White, odorless, White, odorless,

Appearance ) ) [1]
crystalline powder crystalline powder

) ) Higher heat stability

Melting Point 63 °C (decomposes) [1]

than tetrahydrate
- ) 130-150 °C
Boiling Point Decomposes [1]
(decomposes)

Solubility in Water

Dissolves faster than

tetrahydrate

2.159/100 mL (at 18
OC)

[1]

Available Oxygen

~15-16%

~10.0-10.4%

[5]

Chemical Reactivity and Mechanisms
Hydrolysis and Release of Active Oxygen
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The primary chemical action of sodium perborate in aqueous media is its hydrolysis to generate
hydrogen peroxide (H202) and borate.[1] This reaction makes sodium perborate a safe and
stable solid carrier of hydrogen peroxide, which is the active antimicrobial and oxidizing agent.
The equilibrium in solution involves several peroxoborate and borate species.[1][3]
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Figure 2: Hydrolysis pathway of Sodium Perborate in water.

Activation with Tetraacetylethylenediamine (TAED)

In applications like detergents and disinfectants, sodium perborate's efficacy at lower
temperatures (below 60°C) is significantly enhanced by an activator, most commonly
tetraacetylethylenediamine (TAED).[1] In the aqueous solution, the hydrogen peroxide released
from sodium perborate reacts with TAED in a process called perhydrolysis. This reaction
generates two molecules of peracetic acid, a more potent and faster-acting oxidizing agent
than hydrogen peroxide, particularly at temperatures between 40-60°C.[6][7]
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Figure 3: Activation of Sodium Perborate with TAED.

Thermal Decomposition

The thermal decomposition of sodium perborate tetrahydrate is a multi-step process involving
dehydration and the eventual breakdown of the peroxy bonds.[8] When heated, the
tetrahydrate first loses water to form the more stable monohydrate.[1] Further heating leads to
the decomposition of the peroxoborate structure, releasing oxygen and forming sodium
metaborate (NaBO:) as the final solid product.[8][9] This process is typically studied using
thermoanalytical techniques like thermogravimetric analysis (TGA).[8]
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Figure 4: Thermal decomposition pathway of Sodium Perborate.

Experimental Protocols
Synthesis of Sodium Perborate Tetrahydrate

The industrial manufacture of sodium perborate involves the reaction of borax and sodium
hydroxide to yield sodium metaborate, which is then reacted with hydrogen peroxide.[1] A
representative laboratory-scale protocol is detailed below.[10][11]

1. Dissolve Borax (24g) 2. Cool solution 3. Slowly add H202 4. Continue cooling 5. Collect crystals 6. Wash crystals with 7. Dry product in a
& NaOH (59) in —| to room temperature —| (e.g., ~28mL of 30%) [—® & stirring for ~20 min . b filtratizn ice-cold ethanol, —| desiccator to yield
warm water (150mL) in an ice bath with constant stirring to induce crystallization Yy then ether NaBOs-4H20

Click to download full resolution via product page
Figure 5: Experimental workflow for the synthesis of Sodium Perborate.

Methodology:
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e Reagent Preparation: In a beaker, dissolve 24 grams of borax (sodium tetraborate
decahydrate) and 5 grams of sodium hydroxide in 150 mL of warm deionized water.[10][11]

e Cooling: Cool the resulting solution to room temperature, then place it in an ice bath to cool
further.[10]

» Peroxidation: While stirring continuously, slowly add hydrogen peroxide. The amount
depends on the concentration; for a 30% H20:2 solution, approximately 28.3 mL is required.
[11] For a 3% solution, 283 mL would be used.[10] Maintain the temperature below 20°C to
prevent decomposition.

o Crystallization: Continue stirring in the ice bath for an additional 20 minutes. Fine, white
crystals of sodium perborate tetrahydrate will precipitate.[10]

« |solation: Collect the crystals via vacuum filtration.[11]

e Washing: Wash the collected crystals sequentially with two portions of ice-cold ethanol and
then two portions of diethyl ether to remove residual water and impurities.[10]

e Drying: Dry the final product in a desiccator or at a low temperature to obtain pure sodium
perborate tetrahydrate.

Methods for Analysis and Characterization

4.2.1 Titrimetric Determination of Active Oxygen Content

This standard method determines the active oxygen content by titrating an acidified solution of
the sample with potassium permanganate (KMnOa).[12][13]

Protocol Outline:

o Sample Preparation: Accurately weigh a sample of sodium perborate and dissolve it
quantitatively in a volumetric flask with deionized water.[13]

 Acidification: Take an aliquot of the sample solution and acidify it with sulfuric acid (H2SOa).

« Titration: Titrate the acidified sample with a standardized 0.1 N potassium permanganate
solution. The H20: released by the perborate reacts with the KMnOa.
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» Endpoint Detection: The endpoint is the first appearance of a persistent pink color from the
excess permanganate ions.[13]

o Calculation: The active oxygen content is calculated based on the volume and normality of
the KMnOa solution used.[13]

4.2.2 Spectroscopic Analysis (FTIR)

Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy is an
effective technique for the quantitative determination of sodium perborate, especially in
complex mixtures like detergents.[14][15]

Protocol Outline:

o Sample Preparation: Prepare aqueous solutions of sodium perborate standards and the
unknown sample. For complex matrices, other components should be added to the
standards to match the sample background.[15]

e Spectral Acquisition: Obtain ATR-FTIR spectra for the standards and the sample. The key
spectral region for analysis is typically between 1600-800 cm~1.[14]

o Data Analysis: Use a multivariate calibration method, such as Partial Least Squares (PLS),
to build a model from the standard spectra.

o Quantification: Apply the PLS model to the spectrum of the unknown sample to determine
the concentration of sodium perborate.

Conclusion

Sodium perborate is a multifaceted compound whose utility is derived from its unique dimeric
peroxoborate structure, which allows for the stable storage and controlled release of active
oxygen. Its well-defined chemical properties, including its hydrolysis to hydrogen peroxide and
activation by TAED, make it an invaluable tool in pharmaceutical and research settings. For
professionals in drug development, its established role as a preservative and antiseptic,
coupled with its utility as a mild oxidizing agent in organic synthesis, underscores its
importance. The experimental protocols for its synthesis and analysis are robust and
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accessible, enabling its effective application and quality control in both laboratory and industrial

environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1604066#perboric-acid-sodium-salt-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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